molecular formula C23H27FN2O2 B8572288 Methyl 6-fluoro-4,4-dimethyl-2-(3-(pyrrolidin-1-yl)phenyl)-1,2,3,4-tetrahydroquinoline-8-carboxylate

Methyl 6-fluoro-4,4-dimethyl-2-(3-(pyrrolidin-1-yl)phenyl)-1,2,3,4-tetrahydroquinoline-8-carboxylate

Cat. No. B8572288
M. Wt: 382.5 g/mol
InChI Key: ZZCYYPDFRZMGQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 6-fluoro-4,4-dimethyl-2-(3-(pyrrolidin-1-yl)phenyl)-1,2,3,4-tetrahydroquinoline-8-carboxylate is a useful research compound. Its molecular formula is C23H27FN2O2 and its molecular weight is 382.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 6-fluoro-4,4-dimethyl-2-(3-(pyrrolidin-1-yl)phenyl)-1,2,3,4-tetrahydroquinoline-8-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 6-fluoro-4,4-dimethyl-2-(3-(pyrrolidin-1-yl)phenyl)-1,2,3,4-tetrahydroquinoline-8-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Methyl 6-fluoro-4,4-dimethyl-2-(3-(pyrrolidin-1-yl)phenyl)-1,2,3,4-tetrahydroquinoline-8-carboxylate

Molecular Formula

C23H27FN2O2

Molecular Weight

382.5 g/mol

IUPAC Name

methyl 6-fluoro-4,4-dimethyl-2-(3-pyrrolidin-1-ylphenyl)-2,3-dihydro-1H-quinoline-8-carboxylate

InChI

InChI=1S/C23H27FN2O2/c1-23(2)14-20(15-7-6-8-17(11-15)26-9-4-5-10-26)25-21-18(22(27)28-3)12-16(24)13-19(21)23/h6-8,11-13,20,25H,4-5,9-10,14H2,1-3H3

InChI Key

ZZCYYPDFRZMGQR-UHFFFAOYSA-N

Canonical SMILES

CC1(CC(NC2=C(C=C(C=C21)F)C(=O)OC)C3=CC(=CC=C3)N4CCCC4)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-(3-bromo-phenyl)-6-fluoro-4,4-dimethyl-1,2,3,4-tetrahydro-quinoline-8-carboxylic acid methyl ester (500 mg, 1.28 mmol), pyrrolidine (140 mg, 1.92 mmol), palladium (II) acetate (14.4 mg, 0.064 mmol), xantphos (44.4 mg, 0.077 mmol) and cesium carbonate (830 mg, 2.56 mmol) in toluene (10 mL) was heated for 3 h at 120° C. After colling to room temperature, the mixture was treated with ethyl acetate (50 mL) and washed with water (20 mL). The organic layer was dried over anhydrous sodium sulfate and concentrated in vacuo. Purification on flash silica gel chromatography (silica gel from QingDao, 200-300 mesh, glass column from Shanghai SD company) (50% ethyl acetate/hexanes) to afford 6-fluoro-4,4-dimethyl-2-(3-pyrrolidin-1-yl-phenyl)-1,2,3,4-tetrahydro-quinoline-8-carboxylic acid methyl ester (0.32 g, 65%) as a white solid: MS (ESI) M+1=383.3.
Quantity
140 mg
Type
reactant
Reaction Step One
Quantity
830 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
14.4 mg
Type
catalyst
Reaction Step One
Quantity
44.4 mg
Type
catalyst
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.